Cas no 1806412-63-4 (2-(3-Fluoro-4-iodopyridin-2-yl)-2-hydroxyacetic acid)

• Product Name: 2-(3-Fluoro-4-iodopyridin-2-yl)-2-hydroxyacetic acid
• CAS No: 1806412-63-4
• MF: C₇H₅FINO₃
• MW: 297.022377729416
• CID: 4905830
• Update Time: 2025-05-27

2-(3-Fluoro-4-iodopyridin-2-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluoro-4-iodopyridin-2-yl)-2-hydroxyacetic acid

• Inchi： 1S/C7H5FINO3/c8-4-3(9)1-2-10-5(4)6(11)7(12)13/h1-2,6,11H,(H,12,13)
• InChI Key： HSZLCBFWFRDOHS-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1F)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• XLogP3: 0.5
• Topological Polar Surface Area: 70.4

Additional information on 2-(3-Fluoro-4-iodopyridin-2-yl)-2-hydroxyacetic acid

Recent Advances in the Study of 2-(3-Fluoro-4-iodopyridin-2-yl)-2-hydroxyacetic acid (CAS: 1806412-63-4)

The compound 2-(3-Fluoro-4-iodopyridin-2-yl)-2-hydroxyacetic acid (CAS: 1806412-63-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 2-(3-Fluoro-4-iodopyridin-2-yl)-2-hydroxyacetic acid, which make it a promising candidate for the development of novel pharmaceuticals. The presence of both fluorine and iodine atoms in the pyridine ring, along with the hydroxyacetic acid moiety, contributes to its distinct chemical reactivity and biological interactions. Researchers have explored its role as a key intermediate in the synthesis of more complex molecules, particularly in the context of kinase inhibitors and other targeted therapies.

One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Recent publications have demonstrated that derivatives of 2-(3-Fluoro-4-iodopyridin-2-yl)-2-hydroxyacetic acid exhibit potent inhibitory activity against specific kinases, making them valuable leads for further drug optimization.

In addition to its potential as a kinase inhibitor, this compound has also been investigated for its role in other therapeutic areas. For instance, preliminary studies suggest that it may have applications in the treatment of neurodegenerative diseases, owing to its ability to modulate certain biochemical pathways implicated in neurodegeneration. However, further research is needed to fully elucidate its mechanisms of action and therapeutic potential in this context.

The synthesis of 2-(3-Fluoro-4-iodopyridin-2-yl)-2-hydroxyacetic acid has also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, which is crucial for its broader application in drug discovery. Researchers have developed novel catalytic systems and optimized reaction conditions to improve yields and reduce the environmental impact of the synthesis process.

Despite these promising developments, challenges remain in the study of this compound. For example, its stability under physiological conditions and its pharmacokinetic properties need to be thoroughly investigated to assess its suitability as a drug candidate. Additionally, more in vivo studies are required to evaluate its efficacy and safety in animal models before progressing to clinical trials.

In conclusion, 2-(3-Fluoro-4-iodopyridin-2-yl)-2-hydroxyacetic acid represents a versatile and promising compound in the field of medicinal chemistry. Its unique structural features and biological activity make it a valuable tool for drug discovery, particularly in the development of kinase inhibitors and potential treatments for neurodegenerative diseases. Continued research efforts will be essential to fully realize its therapeutic potential and address the remaining challenges in its development.